4,4'-(p-Phenylenedioxy)dianiline dihydrochloride
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Overview
Description
4-[4-(4-AMINOPHENOXY)PHENOXY]PHENYLAMINE DIHYDROCHLORIDE is a chemical compound with the molecular formula C18H18Cl2N2O2 and a molecular weight of 365.262. It is known for its unique structure, which consists of three phenyl rings connected by ether linkages and terminated with amine groups. This compound is often used in scientific research due to
Properties
Molecular Formula |
C18H18Cl2N2O2 |
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Molecular Weight |
365.2 g/mol |
IUPAC Name |
4-[4-(4-aminophenoxy)phenoxy]aniline;dihydrochloride |
InChI |
InChI=1S/C18H16N2O2.2ClH/c19-13-1-5-15(6-2-13)21-17-9-11-18(12-10-17)22-16-7-3-14(20)4-8-16;;/h1-12H,19-20H2;2*1H |
InChI Key |
WUAIJANODNTPTA-UHFFFAOYSA-N |
Canonical SMILES |
C1=CC(=CC=C1N)OC2=CC=C(C=C2)OC3=CC=C(C=C3)N.Cl.Cl |
Origin of Product |
United States |
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